Cas no 1270558-55-8 (tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate
• CAS No: 1270558-55-8
• MF: C₁₃H₁₈F₂N₂O₂
• MW: 272.291030406952
• CID: 6451755
• PubChem ID: 162488674
• Update Time: 2025-06-14

tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate
• EN300-1879377
• 1270558-55-8
• tert-butyl N-[2-amino-2-(2,3-difluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H18F2N2O2/c1-13(2,3)19-12(18)17-7-10(16)8-5-4-6-9(14)11(8)15/h4-6,10H,7,16H2,1-3H3,(H,17,18)
• InChI Key： KOGZYIIDGGSYIH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 272.13363415g/mol
• Monoisotopic Mass: 272.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate

Comprehensive Analysis of tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate (CAS No. 1270558-55-8): Properties, Applications, and Industry Insights

The compound tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate (CAS No. 1270558-55-8) is a specialized carbamate derivative with significant relevance in pharmaceutical and organic synthesis. Its unique structural features, including the 2,3-difluorophenyl moiety and tert-butyl carbamate protection group, make it a valuable intermediate for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in central nervous system (CNS) drug candidates and enzyme inhibition studies.

In recent years, the demand for fluorinated organic compounds like 1270558-55-8 has surged, driven by their enhanced metabolic stability and bioavailability in drug design. The presence of difluorophenyl groups is particularly noteworthy, as fluorination strategies dominate modern medicinal chemistry optimization. This aligns with trending searches such as "fluorine in drug design 2024" and "carbamate protecting group strategies," reflecting the compound's scientific importance.

The synthesis of tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate typically involves multi-step organic reactions, including Boc protection of amines and aryl fluorination techniques. Analytical characterization through NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry confirms its structural integrity. These methods address common queries like "how to characterize fluorinated compounds" and "Boc-protected amine stability" frequently encountered in research forums.

From a commercial perspective, CAS 1270558-55-8 serves as a building block for small molecule therapeutics, with potential applications in neurological disorders—a hot topic in pharmaceutical searches. Its chiral center at the amino ethyl position also makes it interesting for asymmetric synthesis studies, connecting to trending academic discussions about "chiral auxiliaries in drug development." Suppliers often highlight its ≥95% purity grade, meeting the stringent requirements of GLP-compliant research.

Storage and handling recommendations for this compound emphasize protection from moisture (due to carbamate sensitivity) and storage at 2-8°C under inert atmosphere—details highly sought after in laboratory practice guides. These protocols respond to practical search queries like "best practices for carbamate storage" while ensuring compound stability during high-throughput screening applications.

Emerging research directions explore the derivative potential of 1270558-55-8 in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, aligning with breakthrough therapeutic modalities. This connects to cutting-edge search trends including "next-generation drug modalities 2024" and "fluorine in targeted protein degradation," positioning the compound at the frontier of contemporary drug discovery.

Regulatory aspects confirm that tert-butyl N-2-amino-2-(2,3-difluorophenyl)ethylcarbamate is not classified under restricted categories, facilitating global research applications. Quality control typically involves HPLC purity analysis and residual solvent testing—procedures commonly referenced in quality assurance documentation and manufacturer technical data sheets.

The compound's physicochemical properties, including its logP value (estimated at 2.1-2.5) and hydrogen bond donor/acceptor count, make it particularly interesting for blood-brain barrier permeability predictions. These characteristics address frequent computational chemistry queries such as "predicting CNS drug likeness" and "fluorine impact on molecular properties."

In conclusion, CAS 1270558-55-8 represents a strategically important scaffold in modern drug discovery, combining fluorine chemistry advantages with versatile carbamate protection chemistry. Its ongoing research applications continue to generate scientific interest, particularly in areas addressing neurodegenerative disease targets and precision medicine approaches—topics dominating current biomedical innovation discussions.